Cas no 40178-22-1 ((2,4-Dichloro-5-isopropoxyphenyl)hydrazine)

• Product Name: (2,4-Dichloro-5-isopropoxyphenyl)hydrazine
• CAS No: 40178-22-1
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• MDL: MFCD10000641
• CID: 334277
• PubChem ID: 170281
• Update Time: 2025-05-19

(2,4-Dichloro-5-isopropoxyphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2,4-Dichloro-5-isopropoxyphenyl)hydrazine
• 2,4-Dichloro-5-(1-methylethoxy)phenylhydrazine
• Hydrazine, [2,4-dichloro-5-(1-Methylethoxy)phenyl]-
• 2,4-Dichloro-5-(1-methylethoxy)phenylhydrazin
• EINECS 254-824-2
• A6717
• SB80657
• AKOS015890646
• DTXSID20193180
• FT-0657613
• (2,4-dichloro-5-propan-2-yloxyphenyl)hydrazine
• 40178-22-1
• GWHQKTAGVTYTJX-UHFFFAOYSA-N
• SCHEMBL9664584
• NS00030735
• 1-(2,4-dichloro-5-isopropoxyphenyl)hydrazine
• CS-0452133
• G87051
• DB-353266

• MDL： MFCD10000641
• Inchi： 1S/C9H12Cl2N2O/c1-5(2)14-9-4-8(13-12)6(10)3-7(9)11/h3-5,13H,12H2,1-2H3
• InChI Key： GWHQKTAGVTYTJX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC(C)C)NN)Cl

Computed Properties

• Exact Mass: 234.033
• Monoisotopic Mass: 234.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2
• XLogP3: 3.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.325
• Melting Point: No data available
• Boiling Point: 319.9°Cat760mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.597
• PSA: 47.28000
• LogP: 3.83950
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2,4-Dichloro-5-isopropoxyphenyl)hydrazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (2,4-Dichloro-5-isopropoxyphenyl)hydrazine

Compound CAS No. 40178-22-1: (2,4-Dichloro-5-isopropoxyphenyl)hydrazine

The compound (2,4-Dichloro-5-isopropoxyphenyl)hydrazine with CAS No. 40178-22-1 is a significant organic compound that has garnered attention in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a hydrazine group with a substituted phenyl ring. The phenyl ring is substituted with chlorine atoms at the 2 and 4 positions and an isopropoxy group at the 5 position, making it a versatile molecule for diverse applications.

Recent studies have highlighted the potential of (2,4-Dichloro-5-isopropoxyphenyl)hydrazine in the development of advanced materials, particularly in the realm of coordination chemistry and metal-organic frameworks (MOFs). Researchers have explored its ability to act as a ligand in the formation of stable metal complexes, which exhibit promising properties for catalysis and gas storage applications. For instance, a study published in *Journal of Materials Chemistry A* demonstrated that this compound can form highly porous MOFs with exceptional surface areas, making them ideal candidates for adsorption of gases such as CO₂ and CH₄.

In addition to its role in materials science, (2,4-Dichloro-5-isopropoxyphenyl)hydrazine has also been investigated for its potential in pharmaceutical applications. The compound's structure suggests that it could serve as a precursor for bioactive molecules, particularly those targeting specific enzymes or receptors. A recent paper in *European Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit moderate inhibitory activity against certain kinases, opening avenues for further exploration in drug discovery.

The synthesis of (2,4-Dichloro-5-isopropoxyphenyl)hydrazine typically involves a multi-step process that begins with the preparation of the substituted phenol derivative. This is followed by protection of the hydroxyl group using an isopropyl ether group, which is then subjected to chlorination at specific positions. Finally, the hydrazine group is introduced through a nucleophilic substitution reaction. The optimization of these steps has been a focus of recent research to enhance yield and purity.

From an environmental standpoint, the stability and degradation pathways of (2,4-Dichloro-5-isopropoxyphenyl)hydrazine have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes biodegradation via hydrolysis and oxidation pathways, leading to the formation of less hazardous byproducts. These findings are crucial for understanding its environmental fate and ensuring sustainable practices in its production and use.

Looking ahead, the versatility of (2,4-Dichloro-5-isopropoxyphenyl)hydrazine presents numerous opportunities for innovation across multiple disciplines. Its ability to function as both a ligand and a precursor for bioactive molecules positions it as a valuable compound in contemporary chemical research. As advancements in synthetic methodologies and characterization techniques continue to evolve, the full potential of this compound will undoubtedly be further unlocked.